Cas no 1805724-76-8 (2-(3-Bromopropanoyl)-4-(methylthio)mandelic acid)

• Product Name: 2-(3-Bromopropanoyl)-4-(methylthio)mandelic acid
• CAS No: 1805724-76-8
• MF: C₁₂H₁₃BrO₄S
• MW: 333.198221921921
• CID: 4940045
• Update Time: 2025-11-03

2-(3-Bromopropanoyl)-4-(methylthio)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromopropanoyl)-4-(methylthio)mandelic acid

• Inchi： 1S/C12H13BrO4S/c1-18-7-2-3-8(11(15)12(16)17)9(6-7)10(14)4-5-13/h2-3,6,11,15H,4-5H2,1H3,(H,16,17)
• InChI Key： WRVVOWNVFVUYEB-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=C(C=CC=1C(C(=O)O)O)SC)=O

Computed Properties

• Exact Mass: 331.97179 g/mol
• Monoisotopic Mass: 331.97179 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 99.9
• Molecular Weight: 333.20

Additional information on 2-(3-Bromopropanoyl)-4-(methylthio)mandelic acid

Introduction to 2-(3-Bromopropanoyl)-4-(methylthio)mandelic Acid (CAS No. 1805724-76-8) in Modern Chemical and Pharmaceutical Research

2-(3-Bromopropanoyl)-4-(methylthio)mandelic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805724-76-8, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and bioorganic synthesis. This compound, featuring a unique structural motif comprising a 3-bromopropanoyl side chain and a methylthio substituent on the mandelic acid backbone, presents a versatile scaffold for the development of novel pharmacological agents. Its molecular architecture not only offers opportunities for modulating biological pathways but also serves as a key intermediate in synthetic chemistry, enabling the construction of more complex molecules with tailored functionalities.

The significance of 2-(3-Bromopropanoyl)-4-(methylthio)mandelic acid is underscored by its potential applications in drug discovery, particularly in the design of molecules targeting neurological and metabolic disorders. Recent advancements in computational chemistry and molecular modeling have highlighted its role as a precursor for synthesizing analogs with enhanced binding affinity and selectivity. For instance, studies have demonstrated its utility in generating derivatives that interact with enzymes implicated in inflammation and neurodegeneration. These findings align with the broader trend toward structure-based drug design, where precise molecular modifications are leveraged to optimize therapeutic efficacy.

In the realm of synthetic methodologies, CAS No. 1805724-76-8 has been employed in multi-step reactions to construct heterocyclic frameworks prevalent in bioactive natural products. The presence of both bromine and thioether functionalities makes this compound particularly amenable to cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal for constructing carbon-carbon bonds in drug candidates. Researchers have utilized these transformations to introduce aryl or vinyl groups at strategic positions within the molecule, thereby expanding its pharmacophoric space. Such synthetic versatility underscores its value as a building block in medicinal chemistry.

Emerging research also explores the pharmacological profile of 2-(3-Bromopropanoyl)-4-(methylthio)mandelic acid derivatives, particularly those designed to modulate G-protein coupled receptors (GPCRs). GPCRs are integral membrane proteins that mediate a vast array of physiological processes, making them prime targets for therapeutic intervention. Computational studies have suggested that modifications to the mandelic acid core can fine-tune receptor binding interactions, potentially leading to improved drug-like properties such as solubility and metabolic stability. This area of investigation is further reinforced by experimental validations using radioligand binding assays and functional assays.

The compound’s structural features also make it relevant in the development of probes for biochemical assays. The 3-bromopropanoyl moiety can serve as a handle for fluorescence labeling or affinity tagging, while the methylthio group provides a site for derivatization via thiophilic reactions. Such attributes are particularly valuable in high-throughput screening (HTS) campaigns aimed at identifying novel bioactive compounds. By integrating this compound into assay protocols, researchers can efficiently interrogate biological pathways involving key enzymes or receptors, accelerating the discovery pipeline.

From a regulatory perspective, ensuring the high purity and consistency of CAS No. 1805724-76-8 is paramount for pharmaceutical applications. Manufacturers adhere to stringent quality control measures to guarantee that impurities do not interfere with downstream processes or final product efficacy. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to verify chemical identity and assess purity levels. These practices align with Good Manufacturing Practices (GMP), ensuring that the compound meets industry standards for safety and reliability.

The future prospects of 2-(3-Bromopropanoyl)-4-(methylthio)mandelic acid are closely tied to advancements in synthetic organic chemistry and biocatalysis. Innovations such as flow chemistry and enzymatic catalysis offer new pathways for producing this intermediate more efficiently while minimizing environmental impact. Additionally, green chemistry principles are being increasingly adopted to develop sustainable synthetic routes that reduce waste generation and energy consumption. Such initiatives not only enhance cost-effectiveness but also contribute to broader efforts toward sustainable pharmaceutical manufacturing.

In conclusion, CAS No. 1805724-76-8, corresponding to 2-(3-Bromopropanoyl)-4-(methylthio)mandelic acid, represents a compelling compound with multifaceted applications in chemical synthesis and drug discovery. Its unique structural features enable diverse modifications, making it a valuable tool for developing novel therapeutics targeting various diseases. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to remain at the forefront of medicinal chemistry innovation.